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Compound of Interest

Compound Name: Isopropyl chloroacetate

Cat. No.: B092954 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Isopropyl chloroacetate, a flammable and toxic chemical. Adherence

to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Isopropyl chloroacetate, a comprehensive approach to personal protection is

non-negotiable. The following personal protective equipment (PPE) is mandatory to prevent

exposure and ensure safety.
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PPE Category Specification Standard Compliance

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles. A face shield should

be used in conjunction with

goggles when there is a risk of

splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile or butyl

rubber gloves are generally

recommended, but it is crucial

to consult the glove

manufacturer's compatibility

data. Wear appropriate

protective clothing to prevent

skin exposure.[1] A lab coat or

chemical-resistant apron is

required.

Consult manufacturer's data

for specific glove breakthrough

times.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

exposure limits may be

exceeded, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

required.[1][2] For large spills

or emergencies, a self-

contained breathing apparatus

(SCBA) may be necessary.[3]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
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A systematic approach to handling Isopropyl chloroacetate minimizes the risk of accidents

and exposure. Follow this detailed protocol for all procedures involving this chemical.

1. Pre-Operational Checks:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and

functioning correctly.[1]

Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible

and operational.[1][4]

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand, or

earth), a sealed container for waste, and necessary PPE readily available.[4]

Ignition Sources: Remove all potential ignition sources, such as open flames, sparks, and

hot surfaces, from the work area.[4][5] Isopropyl chloroacetate is a flammable liquid.[6][7]

Grounding: Ensure that all containers are properly grounded and bonded when transferring

the material to prevent static discharge.[1][4]

2. Handling the Chemical:

Personal Protective Equipment: Don all required PPE as outlined in the table above before

handling the chemical.

Transferring: Use spark-proof tools and explosion-proof equipment for all transfers.[1][2]

Avoid Contact: Avoid direct contact with eyes, skin, and clothing.[1] Do not ingest or inhale

the substance.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[4]

3. Post-Operational Procedures:

Container Sealing: Tightly close all containers of Isopropyl chloroacetate after use.[1]
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Storage: Store the chemical in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong bases.[1][2] The storage area should

be designated as a "flammables area."[1]

Decontamination: Decontaminate all work surfaces and equipment after use.

Waste Disposal: Dispose of all waste, including empty containers which may retain product

residue, according to the disposal plan outlined below.[1]

Disposal Plan: Managing Isopropyl Chloroacetate
Waste
Proper disposal of Isopropyl chloroacetate and contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to the U.S. EPA guidelines in 40 CFR Parts 261.3.

[1] Consult with your institution's environmental health and safety (EHS) department for

specific guidance.

Waste Collection:

Collect all waste containing Isopropyl chloroacetate, including contaminated absorbents

from spills, in a suitable, labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Isopropyl chloroacetate."

Store the waste container in a designated, well-ventilated, and secure area, away from

ignition sources and incompatible materials.

Disposal:
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Arrange for the disposal of the hazardous waste through your institution's approved

hazardous waste disposal contractor.

Never dispose of Isopropyl chloroacetate down the drain or in regular trash.[4][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of

Isopropyl chloroacetate.
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Workflow for Safe Handling of Isopropyl Chloroacetate
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Caption: A flowchart outlining the key procedural steps for the safe handling of Isopropyl
chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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